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Compound of Interest

Compound Name: 2-Thiouracil

CAS No.: 156-82-1

Cat. No.: B092675

Get Quote

2-Thiouracil is classified as a hazardous substance with several potential health effects. It is

suspected of causing cancer and may have adverse reproductive effects.[1][3][4] The

International Agency for Research on Cancer (IARC) has classified it as a Group 2B

carcinogen. Acute exposure can lead to irritation of the eyes, skin, and respiratory tract.

Chronic ingestion may result in liver damage. Given these risks, minimizing exposure through

all potential routes—inhalation, skin contact, and ingestion—is a critical priority.

Key Health Hazards:

Carcinogenicity: Suspected of causing cancer.[1][3][4]

Reproductive Toxicity: Potential for adverse reproductive effects.

Organ Toxicity: May cause liver damage with chronic exposure.

Irritation: Can cause irritation to the skin, eyes, and respiratory system.
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Core Directive: Personal Protective Equipment
(PPE)
A comprehensive PPE strategy is the first line of defense against exposure to 2-Thiouracil.
The following table outlines the essential PPE and the scientific reasoning for its use.

PPE Component Specification Rationale for Use

Hand Protection
Impermeable chemical-

resistant gloves (e.g., nitrile).

To prevent skin contact, the

material must be resistant to

the chemical.[3] Proper glove

removal technique is crucial to

avoid contaminating the skin.

[5]

Eye and Face Protection
Chemical safety goggles or a

face shield.

Standard safety glasses are

insufficient. Goggles provide a

seal around the eyes to protect

against dust and splashes.[6]

Body Protection
A lab coat and additional

protective clothing as needed.

To prevent contamination of

personal clothing.[3] Protective

clothing should be stored

separately.[3]

Respiratory Protection

Use in a well-ventilated area or

under a fume hood. A NIOSH-

approved respirator may be

necessary if dust formation is

unavoidable.

To prevent inhalation of

airborne particles. A respiratory

protection program that meets

OSHA standards should be

followed when necessary.

Operational Plan: From Receipt to Disposal
A systematic approach to handling 2-Thiouracil at every stage is crucial for maintaining a safe

laboratory.

Receiving and Storage
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Upon receiving a shipment of 2-Thiouracil, inspect the container for any signs of damage.

Store the container in a cool, dry, and well-ventilated area away from incompatible substances

like strong oxidizing agents.[6] The storage area should be a designated and locked cabinet.[1]

[3]

Handling and Use
All work with 2-Thiouracil powder should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to minimize dust generation and inhalation.[7] Avoid contact with

skin, eyes, and clothing.[6] After handling, wash hands and any exposed skin thoroughly.[3]

Experimental Workflow for Handling 2-Thiouracil:
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Preparation

Handling

Cleanup

Don all required PPE

Ensure fume hood is operational

Place all necessary materials in the fume hood

Carefully weigh 2-Thiouracil

Transfer to reaction vessel

Add solvent and dissolve

Decontaminate all surfaces and equipment

Segregate and label all waste

Remove PPE correctly

Click to download full resolution via product page

Caption: A procedural diagram for the safe handling of 2-Thiouracil in a laboratory setting.
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Emergency Procedures: Spills and Exposure
In the event of a spill, it is crucial to act quickly and safely.

Spill Cleanup Protocol:

Evacuate: Clear the immediate area of all personnel.[8][9]

Ventilate: Ensure the area is well-ventilated.[10]

Protect: Don the appropriate PPE, including respiratory protection.[8]

Contain: For solid spills, dampen the material with a 5% ammonium hydroxide solution to

prevent dust from becoming airborne.[11] Then, sweep or vacuum the material into a

suitable container for disposal.[10]

Decontaminate: Clean the spill area thoroughly with a soap and water solution.[11]

Dispose: Seal all contaminated materials, including cleaning supplies and protective clothing,

in a labeled container for hazardous waste disposal.[3][8]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.[9]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.

Ingestion: Do not induce vomiting. Rinse the mouth with water.[9]

In all cases of exposure, seek immediate medical attention.

Disposal Plan
All 2-Thiouracil waste, including contaminated lab supplies and unused product, must be

disposed of as hazardous waste in accordance with local, state, and federal regulations.[3][8]
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Do not allow the chemical to enter drains or the sewage system.[3]

Waste Disposal Logical Flow:

Generate 2-Thiouracil Waste

Collect in a designated, labeled hazardous waste container

Store in a secure, designated area

Dispose through an approved hazardous waste contractor

Waste Disposal Complete

Click to download full resolution via product page

Caption: The logical flow for the proper disposal of 2-Thiouracil waste.

By adhering to these comprehensive safety protocols, researchers can confidently work with 2-
Thiouracil while minimizing risks to themselves and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b092675/docs#the-hazard-profile-of-2-thiouracil-
understanding-the-risks]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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